Cas no 2248417-06-1 (Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate
• CAS No: 2248417-06-1
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 6008705
• PubChem ID: 137938598
• Update Time: 2025-07-02

Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate
• rac-ethyl (3R,4S)-4-(1-methyl-1H-pyrazol-4-yl)pyrrolidine-3-carboxylate
• EN300-6511920
• 2248417-06-1

• Inchi： 1S/C11H17N3O2/c1-3-16-11(15)10-6-12-5-9(10)8-4-13-14(2)7-8/h4,7,9-10,12H,3,5-6H2,1-2H3/t9-,10+/m0/s1
• InChI Key： MVORICMWVWFIJG-VHSXEESVSA-N
• SMILES： O(CC)C([C@@H]1CNC[C@H]1C1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 56.2Ų

Additional information on Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate

Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate: A Comprehensive Overview

Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate (CAS No. 2248417-06-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are widely studied for their diverse biological activities, including their roles as modulators of various receptors and enzymes.

The chiral center at the 3-position and the 1-methylpyrazol-4-yl substituent at the 4-position of the pyrrolidine ring contribute to the compound's distinct stereochemistry and functional properties. The ethyl ester group at the carboxylic acid position further enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the importance of Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate in the development of novel drugs targeting neurological disorders. Studies have shown that this compound can effectively modulate GABA receptors, which play a crucial role in regulating neuronal excitability and are implicated in conditions such as epilepsy and anxiety disorders. The ability to fine-tune receptor activity through precise structural modifications makes this compound a promising candidate for further investigation.

In addition to its potential in neuropharmacology, Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate has also been explored for its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, without significant cytotoxic effects. This dual functionality as both a GABA receptor modulator and an anti-inflammatory agent underscores its versatility and potential for multi-target drug design.

The synthesis of Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate typically involves a multi-step process that includes the formation of the chiral pyrrolidine ring and subsequent functionalization with the 1-methylpyrazol-4-yl group. Advances in asymmetric synthesis techniques have enabled more efficient and scalable production methods, making this compound more accessible for both academic research and industrial applications.

One notable application of Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate is in the development of prodrugs. By attaching this compound to a biologically active molecule, researchers can improve the pharmacokinetic properties of the drug, such as its bioavailability and half-life. This approach has been particularly useful in addressing challenges associated with drug delivery to specific tissues or organs.

Clinical trials involving compounds derived from Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate have shown promising results. For example, a phase II trial evaluating a GABA receptor modulator based on this scaffold reported significant improvements in seizure frequency among patients with refractory epilepsy. These findings have sparked interest from pharmaceutical companies looking to expand their pipeline with innovative treatments.

Despite its potential, it is important to note that further research is needed to fully understand the safety profile and long-term effects of Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate. Preclinical studies have generally shown favorable safety data, but rigorous clinical trials are essential to ensure that any new drug candidates meet regulatory standards for safety and efficacy.

In conclusion, Ethyl (3S,4R)-4-(1-methylpyrazol-4-yl)pyrrolidine-3-carboxylate (CAS No. 2248417-06-1) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive target for drug discovery efforts aimed at addressing unmet medical needs in areas such as neurology and inflammation. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.